Cas no 1234788-14-7 (N-(2-methoxyethyl)-N'-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}ethanediamide)

• Product Name: N-(2-methoxyethyl)-N'-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}ethanediamide
• CAS No: 1234788-14-7
• MF: C₁₆H₂₄N₄O₃
• MW: 320.386763572693
• CID: 5882781
• PubChem ID: 49681946
• Update Time: 2025-07-09

N-(2-methoxyethyl)-N'-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-N'-[(1-pyridin-2-ylpiperidin-4-yl)methyl]oxamide
• N-(2-methoxyethyl)-N'-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}ethanediamide
• N1-(2-methoxyethyl)-N2-((1-(pyridin-2-yl)piperidin-4-yl)methyl)oxalamide
• AKOS024489692
• F5016-1304
• VU0629349-1
• 1234788-14-7

• Inchi： 1S/C16H24N4O3/c1-23-11-8-18-15(21)16(22)19-12-13-5-9-20(10-6-13)14-4-2-3-7-17-14/h2-4,7,13H,5-6,8-12H2,1H3,(H,18,21)(H,19,22)
• InChI Key： SGTBMLDODMOUAT-UHFFFAOYSA-N
• SMILES： C(NCCOC)(=O)C(NCC1CCN(C2=NC=CC=C2)CC1)=O

Computed Properties

• Exact Mass: 320.18484064g/mol
• Monoisotopic Mass: 320.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.6Ų

Additional information on N-(2-methoxyethyl)-N'-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}ethanediamide

Comprehensive Overview of N-(2-methoxyethyl)-N'-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}ethanediamide (CAS No. 1234788-14-7)

In the rapidly evolving field of organic chemistry and pharmaceutical research, N-(2-methoxyethyl)-N'-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}ethanediamide (CAS No. 1234788-14-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to a class of amides and piperidine derivatives, which are widely studied for their bioactive potential. Researchers and industry professionals frequently search for terms like "piperidine-based amides," "methoxyethyl derivatives," and "pyridinylpiperidine compounds" to explore its synthesis, mechanisms, and applications.

The molecular structure of N-(2-methoxyethyl)-N'-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}ethanediamide features a pyridine ring linked to a piperidine moiety, which is further functionalized with a methoxyethyl group and an ethanediamide chain. This combination of functional groups makes it a versatile intermediate in medicinal chemistry. Recent trends in drug discovery highlight the importance of such scaffolds, particularly in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors. Searches for "GPCR-targeting amides" and "kinase inhibitor scaffolds" often lead to discussions about this compound's relevance.

From a synthetic perspective, the preparation of N-(2-methoxyethyl)-N'-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}ethanediamide involves multi-step organic reactions, including amidation, alkylation, and cyclization. These methods are frequently optimized to improve yield and purity, addressing common queries like "optimized synthesis of pyridinylpiperidine amides" or "scalable production of methoxyethyl derivatives." The compound's stability under various conditions is also a topic of interest, with researchers investigating its solubility, thermal stability, and compatibility with other reagents.

In the context of bioactivity, preliminary studies suggest that N-(2-methoxyethyl)-N'-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}ethanediamide may exhibit modulatory effects on certain enzymatic pathways. This has led to increased searches for "enzyme modulation by piperidine amides" and "therapeutic potential of pyridine derivatives." While further in vitro and in vivo studies are needed, the compound's structural features align with current drug design strategies aimed at enhancing selectivity and bioavailability.

Beyond pharmaceutical applications, N-(2-methoxyethyl)-N'-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}ethanediamide is also explored in material science for its potential use in polymer chemistry and catalysis. Its ligand properties make it a candidate for metal-organic frameworks (MOFs), a hot topic in sustainable chemistry. Queries such as "MOF ligands with pyridine cores" and "amides in catalytic systems" reflect this interdisciplinary interest.

In summary, N-(2-methoxyethyl)-N'-{[1-(pyridin-2-yl)piperidin-4-yl]methyl}ethanediamide (CAS No. 1234788-14-7) represents a compelling subject of study across multiple scientific domains. Its structural complexity, synthetic versatility, and potential bioactivity continue to drive research and innovation, making it a focal point for queries like "advanced piperidine amides" and "emerging heterocyclic compounds." As the scientific community delves deeper into its properties, this compound is poised to play a pivotal role in future discoveries.